Cas no 2172539-03-4 (2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172539-03-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5568394
• PubChem ID: 165595564
• Update Time: 2025-05-21

2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598468
• 2172539-03-4
• 2-[1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C10H16N4O/c1-8-9(4-5-11)12-13-14(8)6-10(2,3)7-15/h15H,4,6-7H2,1-3H3
• InChI Key： TVUYNKCBDJJHEE-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CN1C(C)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172539-03-4)

The compound 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172539-03-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a 1,2,3-triazole core and a hydroxy-dimethylpropyl side chain, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and functional materials.

One of the key reasons for the growing interest in 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile is its role in click chemistry reactions. The 1,2,3-triazole moiety is known for its stability and ability to participate in Huisgen cycloaddition, a reaction widely used in bioconjugation and polymer science. This property aligns with current trends in green chemistry, where efficient and sustainable synthetic methods are highly sought after.

In the context of drug development, CAS No. 2172539-03-4 is being explored as a building block for small-molecule inhibitors targeting enzymes and receptors. Its acetonitrile group offers a reactive handle for further functionalization, enabling the creation of libraries of derivatives for high-throughput screening. This approach is particularly relevant given the rising demand for novel therapeutics in areas such as oncology, neurology, and infectious diseases.

Another area where 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile shows promise is in the development of advanced materials. Its molecular structure can be incorporated into polymers and coatings to enhance properties like thermal stability, adhesion, and corrosion resistance. This aligns with the increasing focus on smart materials and sustainable technologies in industries ranging from electronics to automotive.

From an analytical perspective, the characterization of CAS No. 2172539-03-4 involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring the purity and consistency of the compound, especially when used in sensitive applications like pharmaceutical manufacturing. The availability of high-quality analytical data is a common concern among researchers and manufacturers, making this a key point of discussion in scientific forums.

The synthesis of 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile typically involves multi-step organic reactions, including cyclization and alkylation processes. Optimizing these reactions for yield and scalability is a topic of ongoing research, particularly in the context of industrial applications. Recent advancements in flow chemistry and catalytic methods have opened new avenues for improving the efficiency of these synthetic routes.

In summary, 2-1-(3-hydroxy-2,2-dimethylpropyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172539-03-4) is a compound of significant scientific and industrial interest. Its applications span multiple disciplines, from drug discovery to materials science, and its study continues to yield valuable insights into the design of functional molecules. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and technology.